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Compound of Interest

Compound Name: BPU17

Cat. No.: B15578675

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling BPU17, identified as Tetrabutylammonium Phosphate (CAS No. 5574-
97-0). Adherence to these procedures is critical to minimize risks and ensure operational
integrity.

Personal Protective Equipment (PPE) Requirements

The primary defense against exposure to BPU17 is the correct and consistent use of Personal
Protective Equipment. This substance is known to cause skin and serious eye irritation[1][2]. It
may also be hazardous upon ingestion or inhalation[3]. The following table summarizes the
recommended PPE for handling BPU17.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or
safety glasses with side
shields.[3]

To protect against splashes
and dust particles that can

cause serious eye irritation.[1]

[2]

Hand Protection

Chemical-resistant gloves

(Nitrile rubber recommended).

[1]

To prevent skin contact which

can cause irritation.[1][3]

- Minimum layer thickness:
0.11 mm[1]

Provides a sufficient barrier

against the chemical.

- Break through time: 480

minutes[1]

Ensures protection for an
extended period of laboratory

work.

Body Protection

Laboratory coat or chemical-

resistant apron.

To protect against accidental
spills and contamination of

personal clothing.

Respiratory Protection

A dust respirator should be

used if dusts are generated.[3]

[4]

To prevent inhalation of
airborne particles, which may
be harmful.[3]

For large spills or insufficient
ventilation, a self-contained
breathing apparatus (SCBA) is

recommended.[3]

Provides a higher level of
respiratory protection in high-

exposure scenarios.

Experimental Protocols: Donning and Doffing of

PPE

Proper procedure for putting on (donning) and taking off (doffing) PPE is crucial to prevent

cross-contamination and exposure.

Donning Sequence:
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Hand Hygiene: Wash hands thoroughly with soap and water.

Gown/Lab Coat: Put on a clean laboratory coat, ensuring it is fully buttoned.

Respiratory Protection (if required): If the procedure is likely to generate dust, put on a dust
respirator. Ensure a proper fit check is performed.

Eye and Face Protection: Put on safety goggles or glasses.

Gloves: Don chemical-resistant gloves, ensuring the cuffs of the gloves go over the sleeves
of the lab coat.[1][5]

Doffing Sequence:

Gloves: Remove gloves using a proper technigue to avoid skin contact with the outer surface
of the glove.[5] Dispose of them in a designated waste container.

Gown/Lab Coat: Remove the lab coat by unbuttoning it and rolling it outwards, avoiding
contact with the contaminated exterior. Place it in a designated laundry or disposal bin.

Hand Hygiene: Wash hands thoroughly.

Eye and Face Protection: Remove safety goggles from the back to the front.

Respiratory Protection (if used): Remove the respirator without touching the front.

Final Hand Hygiene: Wash hands again thoroughly with soap and water.

Operational and Disposal Plans

Handling and Storage:

Use BPU17 in a well-ventilated area.[6][7]

Avoid the formation of dust.[6]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[6][7]

Store away from strong oxidizing agents.[6]
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» Wash hands and face thoroughly after handling.[2]
Disposal:
» Dispose of waste and contaminated materials in suitable, closed containers.[1]

o Follow all local, regional, and national regulations for chemical waste disposal.

Safety Workflow Diagram

The following diagram illustrates the decision-making process for the safe handling of BPU17,

from initial risk assessment to the final disposal of waste.
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BPU17 Handling and Safety Workflow

Preparation

Assess Task-Specific Risks
(e.g., dust generation, splashing)

etermine Hazard Level

Select Appropriate PPE
(Refer to Table)

:

Inspect PPE for Damage

If PPE is Intact

Handling Procedure

Don PPE in Correct Sequence

i

Handle BPU17 in Ventilated Area

fter Task Completion

Doff PPE in Correct Sequence

Disposal

Dispose of Contaminated PPE
and Chemical Waste

i

Perform Final Hand Hygiene

Click to download full resolution via product page

BPU17 Handling and Safety Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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